Cas no 1261795-91-8 (2'-(Difluoromethyl)-3'-methoxypropiophenone)

• Product Name: 2'-(Difluoromethyl)-3'-methoxypropiophenone
• CAS No: 1261795-91-8
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 4985757
• Update Time: 2025-10-29

2'-(Difluoromethyl)-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-3'-methoxypropiophenone

• Inchi： 1S/C11H12F2O2/c1-3-8(14)7-5-4-6-9(15-2)10(7)11(12)13/h4-6,11H,3H2,1-2H3
• InChI Key： WXKDQNCTXXRUAP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(CC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 2'-(Difluoromethyl)-3'-methoxypropiophenone

Comprehensive Overview of 2'-(Difluoromethyl)-3'-methoxypropiophenone (CAS No. 1261795-91-8)

2'-(Difluoromethyl)-3'-methoxypropiophenone (CAS No. 1261795-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group and a methoxy substituent on the aromatic ring, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of novel drug intermediates and crop protection agents.

In recent years, the demand for fluorinated compounds like 2'-(Difluoromethyl)-3'-methoxypropiophenone has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in green chemistry and sustainable synthesis, where minimizing environmental impact is a priority. The compound’s difluoromethyl moiety is particularly noteworthy, as it mimics the behavior of hydroxyl groups while offering improved resistance to enzymatic degradation. Such characteristics make it a valuable building block in medicinal chemistry and material science.

From a synthetic perspective, 2'-(Difluoromethyl)-3'-methoxypropiophenone is often utilized in cross-coupling reactions and catalytic transformations. Its versatility allows for the creation of complex molecular architectures, which are essential in the design of targeted therapies and high-performance materials. The compound’s methoxy group further enhances its solubility and compatibility with various reaction conditions, making it a preferred choice for high-throughput screening and combinatorial chemistry.

The pharmaceutical industry has shown keen interest in 2'-(Difluoromethyl)-3'-methoxypropiophenone due to its potential as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications are particularly relevant in the context of personalized medicine and oncology research, where precise molecular targeting is critical. Additionally, the agrochemical sector explores its derivatives for pest control and herbicide development, leveraging its stability under environmental conditions.

Analytical studies of 2'-(Difluoromethyl)-3'-methoxypropiophenone often employ advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. These methods are crucial for meeting regulatory standards in Good Manufacturing Practice (GMP) and quality control protocols. The compound’s CAS No. 1261795-91-8 serves as a unique identifier in global chemical databases, facilitating seamless collaboration across research institutions and industries.

As the scientific community continues to explore fluorine-containing compounds, 2'-(Difluoromethyl)-3'-methoxypropiophenone stands out for its balance of reactivity and stability. Its applications extend beyond traditional domains, with emerging uses in electronic materials and catalysis. For instance, its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells highlights its versatility in cutting-edge technologies.

In conclusion, 2'-(Difluoromethyl)-3'-methoxypropiophenone (CAS No. 1261795-91-8) represents a pivotal compound in modern chemical research. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in addressing contemporary challenges. By leveraging its unique properties, scientists can unlock new possibilities in molecular design and functional materials, paving the way for innovative solutions in diverse fields.